Cas no 1197924-91-6 (4-(pyridine-4-carbonyl)thiomorpholine)

• Product Name: 4-(pyridine-4-carbonyl)thiomorpholine
• CAS No: 1197924-91-6
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5332248
• Update Time: 2025-05-22

4-(pyridine-4-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• pyridin-4-yl(thiomorpholino)methanone
• pyridin-4-yl(thiomorpholin-4-yl)methanone
• Z437584270
• 4-(pyridine-4-carbonyl)thiomorpholine

• Inchi： 1S/C10H12N2OS/c13-10(9-1-3-11-4-2-9)12-5-7-14-8-6-12/h1-4H,5-8H2
• InChI Key： YIPKBJDRHCLONE-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CN=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 0.7
• Topological Polar Surface Area: 58.5

Additional information on 4-(pyridine-4-carbonyl)thiomorpholine

Comprehensive Overview of 4-(Pyridine-4-carbonyl)thiomorpholine (CAS No. 1197924-91-6): Properties, Applications, and Research Insights

The compound 4-(pyridine-4-carbonyl)thiomorpholine (CAS No. 1197924-91-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a pyridine ring with a thiomorpholine moiety, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential due to its bioactive properties and structural adaptability, which align with current trends in targeted therapy and small-molecule drug development.

In recent years, the demand for highly functionalized heterocycles like 4-(pyridine-4-carbonyl)thiomorpholine has surged, driven by advancements in medicinal chemistry and catalysis. This compound’s CAS No. 1197924-91-6 is frequently searched in academic and industrial databases, reflecting its relevance in kinase inhibitor design and neuropharmacology. Its sulfur-containing thiomorpholine group also contributes to enhanced binding affinity in protein-ligand interactions, a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, 4-(pyridine-4-carbonyl)thiomorpholine exemplifies modern green chemistry principles. Its preparation often involves atom-efficient reactions, such as amide coupling or microwave-assisted synthesis, which reduce waste and energy consumption—a priority for sustainable pharmaceutical manufacturing. These methods resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

The compound’s applications extend beyond therapeutics. It serves as a ligand scaffold in coordination chemistry, enabling the development of metal-organic frameworks (MOFs) for gas storage or catalysis. This dual utility in life sciences and materials engineering positions CAS No. 1197924-91-6 as a cross-disciplinary asset, addressing frequent queries about multipurpose chemical building blocks.

Analytical characterization of 4-(pyridine-4-carbonyl)thiomorpholine typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring purity and structural validation. Such rigorous protocols align with FDA and EMA guidelines for drug intermediates, a recurring concern among quality control professionals. Additionally, its logP and solubility profiles are critical for formulation scientists optimizing oral bioavailability—a key focus in preclinical research forums.

Emerging studies highlight the role of thiomorpholine derivatives in central nervous system (CNS) disorders, linking CAS No. 1197924-91-6 to innovative treatments for neurodegenerative diseases. This connection taps into growing public interest in brain health and precision medicine, frequently searched topics in healthtech communities. Moreover, its potential in antibacterial and antiviral applications aligns with post-pandemic research priorities.

In summary, 4-(pyridine-4-carbonyl)thiomorpholine (CAS No. 1197924-91-6) represents a convergence of cutting-edge science and practical innovation. Its multifaceted uses—from drug design to advanced materials—cater to diverse industrial needs while addressing contemporary challenges like sustainability and therapeutic efficacy. As research progresses, this compound is poised to remain a focal point in academic publications and patent filings, solidifying its status as a high-value chemical entity.